Lariciresinol acetate
Lariciresinol acetate
[(2S,3R,4R)-2-(4-Hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-3-YL]methyl acetate is a natural product found in Aglaia, Aglaia elaeagnoidea, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
79114-77-5
VCID:
VC20811716
InChI:
InChI=1S/C22H26O7/c1-13(23)28-12-17-16(8-14-4-6-18(24)20(9-14)26-2)11-29-22(17)15-5-7-19(25)21(10-15)27-3/h4-7,9-10,16-17,22,24-25H,8,11-12H2,1-3H3/t16-,17-,22+/m0/s1
SMILES:
CC(=O)OCC1C(COC1C2=CC(=C(C=C2)O)OC)CC3=CC(=C(C=C3)O)OC
Molecular Formula:
C22H26O7
Molecular Weight:
402.4 g/mol
Lariciresinol acetate
CAS No.: 79114-77-5
Cat. No.: VC20811716
Molecular Formula: C22H26O7
Molecular Weight: 402.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | [(2S,3R,4R)-2-(4-Hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-3-YL]methyl acetate is a natural product found in Aglaia, Aglaia elaeagnoidea, and other organisms with data available. |
|---|---|
| CAS No. | 79114-77-5 |
| Molecular Formula | C22H26O7 |
| Molecular Weight | 402.4 g/mol |
| IUPAC Name | [(2S,3R,4R)-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-3-yl]methyl acetate |
| Standard InChI | InChI=1S/C22H26O7/c1-13(23)28-12-17-16(8-14-4-6-18(24)20(9-14)26-2)11-29-22(17)15-5-7-19(25)21(10-15)27-3/h4-7,9-10,16-17,22,24-25H,8,11-12H2,1-3H3/t16-,17-,22+/m0/s1 |
| Standard InChI Key | LVYMIYJFCKIBMR-PNLZDCPESA-N |
| Isomeric SMILES | CC(=O)OC[C@H]1[C@H](CO[C@@H]1C2=CC(=C(C=C2)O)OC)CC3=CC(=C(C=C3)O)OC |
| SMILES | CC(=O)OCC1C(COC1C2=CC(=C(C=C2)O)OC)CC3=CC(=C(C=C3)O)OC |
| Canonical SMILES | CC(=O)OCC1C(COC1C2=CC(=C(C=C2)O)OC)CC3=CC(=C(C=C3)O)OC |
| Appearance | Solid |
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